Cas no 1805243-18-8 (5-Bromo-3-(difluoromethyl)-4-methoxypyridine-2-sulfonamide)

5-Bromo-3-(difluoromethyl)-4-methoxypyridine-2-sulfonamide is a halogenated pyridine derivative with a difluoromethyl and sulfonamide functional group, offering unique reactivity and potential applications in medicinal chemistry and agrochemical research. The bromine substituent enhances its utility as a versatile intermediate for cross-coupling reactions, while the difluoromethyl group contributes to metabolic stability and lipophilicity. The sulfonamide moiety provides opportunities for further derivatization, making it valuable in the synthesis of biologically active compounds. Its methoxy group further modulates electronic properties, influencing binding interactions. This compound is particularly suited for exploratory studies in drug discovery and pesticide development, where structural diversity and functional group compatibility are critical.
5-Bromo-3-(difluoromethyl)-4-methoxypyridine-2-sulfonamide structure
1805243-18-8 structure
Product Name:5-Bromo-3-(difluoromethyl)-4-methoxypyridine-2-sulfonamide
CAS No:1805243-18-8
MF:C7H7BrF2N2O3S
MW:317.107886552811
CID:4864095
Update Time:2025-05-19

5-Bromo-3-(difluoromethyl)-4-methoxypyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-3-(difluoromethyl)-4-methoxypyridine-2-sulfonamide
    • Inchi: 1S/C7H7BrF2N2O3S/c1-15-5-3(8)2-12-7(16(11,13)14)4(5)6(9)10/h2,6H,1H3,(H2,11,13,14)
    • InChI Key: SHKPNWCEEFLQNR-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(C(F)F)=C1OC)S(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 335
  • XLogP3: 1
  • Topological Polar Surface Area: 90.7

5-Bromo-3-(difluoromethyl)-4-methoxypyridine-2-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029056577-1g
5-Bromo-3-(difluoromethyl)-4-methoxypyridine-2-sulfonamide
1805243-18-8 97%
1g
$1,549.60 2022-04-01

Additional information on 5-Bromo-3-(difluoromethyl)-4-methoxypyridine-2-sulfonamide

5-Bromo-3-(difluoromethyl)-4-methoxypyridine-2-sulfonamide (CAS No. 1805243-18-8)

The compound 5-Bromo-3-(difluoromethyl)-4-methoxypyridine-2-sulfonamide, identified by the CAS registry number CAS No. 1805243-18-8, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine, a difluoromethyl group, and a methoxy group, along with a sulfonamide functional group. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound in research and development.

The synthesis of 5-Bromo-3-(difluoromethyl)-4-methoxypyridine-2-sulfonamide involves a series of carefully designed organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and coupling reactions. The presence of the sulfonamide group enhances the compound's solubility in polar solvents, which is advantageous for its use in biological assays and pharmacological studies. Recent studies have highlighted its potential as a lead compound in the development of novel agrochemicals and pharmaceutical agents.

In terms of structural analysis, the pyridine ring serves as the central framework of the molecule, with substituents at positions 2, 3, 4, and 5. The bromine atom at position 5 contributes to the molecule's electronic properties, while the difluoromethyl group at position 3 introduces both electron-withdrawing effects and steric hindrance. The methoxy group at position 4 enhances the molecule's ability to form hydrogen bonds, which is crucial for its interaction with biological targets.

The sulfonamide group at position 2 plays a pivotal role in modulating the compound's pharmacokinetic properties. Sulfonamides are known for their ability to improve drug-like properties such as bioavailability and metabolic stability. Recent research has demonstrated that this compound exhibits promising activity in inhibiting key enzymes involved in metabolic pathways, making it a candidate for further exploration in drug discovery.

From an application perspective, 5-Bromo-3-(difluoromethyl)-4-methoxypyridine-2-sulfonamide has shown potential in several areas:

  • Pest control: The compound has demonstrated efficacy as an insecticide by targeting specific insect receptors.
  • Disease treatment: Its ability to inhibit enzymes associated with certain diseases makes it a potential candidate for therapeutic interventions.
  • Agricultural chemicals: The compound's stability and selectivity make it suitable for use in crop protection products.

The latest advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various biological targets with high accuracy. Molecular docking studies have revealed that the compound can bind effectively to protein pockets due to its complementary shape and electronic interactions.

In conclusion, 5-Bromo-3-(difluoromethyl)-4-methoxypyridine-2-sulfonamide (CAS No. 1805243-18-8) is a versatile compound with significant potential across multiple fields. Its unique structure and functional groups make it an attractive candidate for further research and development in both academic and industrial settings.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm